Cas no 213469-81-9 (Ethanone,1-(2-methyl-5-nitro-3-furanyl)-)
213469-81-9 structure
Product Name:Ethanone,1-(2-methyl-5-nitro-3-furanyl)-
CAS No:213469-81-9
MF:C7H7NO4
MW:169.134782075882
CID:242689
PubChem ID:15350823
Update Time:2025-04-19
Ethanone,1-(2-methyl-5-nitro-3-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2-methyl-5-nitro-3-furanyl)-
- Ethanone, 1-(2-methyl-5-nitro-3-furanyl)- (9CI)
- 1-(2-methyl-5-nitrofuran-3-yl)ethanone
- 3-acetyl-2-methyl-5-nitrofuran
- 213469-81-9
-
- Inchi: 1S/C7H7NO4/c1-4(9)6-3-7(8(10)11)12-5(6)2/h3H,1-2H3
- InChI Key: HQGQJDKTVDTWEU-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(C)=O)=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 169.03751
- Monoisotopic Mass: 169.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 73.35
Ethanone,1-(2-methyl-5-nitro-3-furanyl)- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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